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Compound of Interest

Compound Name: SC-10

Cat. No.: B1681507

The designation "SC-10" appears across diverse scientific and technical fields, from
cybersecurity protocols to laboratory equipment and even components of nuclear reactors. This
guide addresses the critical need for clarity among researchers, scientists, and drug
development professionals who may encounter this ambiguous term. Without a specific
contextual qualifier, "SC-10" does not refer to a single, identifiable therapeutic compound with
established in vitro and in vivo effects.

A comprehensive review of publicly available information reveals that "SC-10" is not a
standardized name for a drug or a molecule in development. Instead, the term is used in
various unrelated contexts, making it crucial for researchers to verify the specific "SC-10"
relevant to their field of inquiry.

Diverse Applications of the "SC-10" Designation

The following table summarizes the different meanings of "SC-10" found in the available
literature, highlighting the lack of a singular identity for this term in a biomedical context.
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Field

Description of "SC-10"

Laboratory Equipment

Refers to SC10 chips used for the preparation
and loading of worms, such as C. elegans, in

microfluidic devices for research purposes.

SA10SC-RLX is a long-acting analogue of

relaxin-2, a peptide hormone with therapeutic

Biologics o ) o
potential in heart failure. "SC" in this context
likely refers to subcutaneous administration.
Interleukin-10 (IL-10) is a key anti-inflammatory
cytokine. While not designated "SC-10," its
Immunology

signaling pathway is a significant area of

research.

Neuroscience & Cell Biology

SCG10 (Superior Cervical Ganglia 10), also
known as STMNZ2, is a protein involved in
neuronal growth and microtubule dynamics. It
has been studied in the context of hepatic

stellate cell motility.

Biotechnology Reagents

"sc-10" is a product code from Santa Cruz
Biotechnology for a polyclonal antibody that

targets the Met proto-oncogene (c-Met).

Cybersecurity

In the context of the NIST Cybersecurity
Framework, SC-10 refers to a security control
titled "Network Disconnect," which involves

terminating network connections.

Nuclear Engineering

SC10 is the designation for a sub-critical core
layout in the VENUS-F zero power reactor, used

for nuclear research.

The Importance of Specificity in Scientific

Communication
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The varied applications of "SC-10" underscore the importance of precise and unambiguous
terminology in scientific and technical communication. Researchers encountering this term
should seek additional context to identify the specific entity being referenced. For professionals
in drug development, relying solely on a general term like "SC-10" without further details could
lead to significant confusion and misdirection of research efforts.

In conclusion, there is no consolidated body of evidence detailing the in vitro and in vivo effects
of a singular compound designated as "SC-10" for therapeutic purposes. Researchers are
advised to use more specific identifiers, such as chemical names, protein names, or specific
product codes, to ensure accurate and effective scientific exchange. Without such clarification,
a meaningful technical guide on the "core" effects of "SC-10" cannot be compiled.

 To cite this document: BenchChem. [Unraveling the Multifaceted Identity of "SC-10": A Guide
for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1681507#in-vitro-and-in-vivo-effects-of-sc-10]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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